Methyl 2-amino-5-methylthiophene-3-carboxylate
Overview
Description
“Methyl 2-amino-5-methylthiophene-3-carboxylate” is a chemical compound with the empirical formula C7H9NO2S . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “Methyl 2-amino-5-methylthiophene-3-carboxylate” consists of a thiophene ring, which is a five-membered ring with one sulfur atom . The compound has a molecular weight of 171.22 g/mol .Physical And Chemical Properties Analysis
“Methyl 2-amino-5-methylthiophene-3-carboxylate” is a solid substance . It has a molecular weight of 171.22 g/mol . The compound has the SMILES string COC(=O)c1cc©sc1N and the InChI string 1S/C7H9NO2S/c1-4-3-5(6(8)11-4)7(9)10-2/h3H,8H2,1-2H3 .Scientific Research Applications
Anti-Inflammatory Properties: Thiophene derivatives exhibit anti-inflammatory effects . Researchers explore their potential as nonsteroidal anti-inflammatory drugs (NSAIDs) or novel anti-inflammatory agents.
Anticancer Activity: Some thiophene-based compounds demonstrate promising anticancer properties . Investigating Methyl 2-amino-5-methylthiophene-3-carboxylate in this context could lead to novel cancer therapies.
Antimicrobial Agents: Thiophenes have been studied for their antimicrobial activity . Methyl 2-amino-5-methylthiophene-3-carboxylate might contribute to the development of new antibiotics.
Material Science and Organic Electronics
Thiophene derivatives play a crucial role in material science and organic electronics:
Organic Semiconductors: The thiophene ring system is essential for organic semiconductors . Researchers design organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) using these materials.
Corrosion Inhibitors: Thiophene derivatives find applications as corrosion inhibitors in industrial chemistry . Their ability to protect metals from corrosion is valuable for various industries.
Synthetic Chemistry and Intermediates
Methyl 2-amino-5-methylthiophene-3-carboxylate serves as an intermediate in synthetic chemistry:
- Pharmaceutical Research : It is employed as an intermediate for pharmaceutical research . Its versatile reactivity makes it useful for synthesizing more complex molecules.
properties
IUPAC Name |
methyl 2-amino-5-methylthiophene-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2S/c1-4-3-5(6(8)11-4)7(9)10-2/h3H,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHPDMFBHITXJAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)N)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90350228 |
Source
|
| Record name | methyl 2-amino-5-methylthiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90350228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-5-methylthiophene-3-carboxylate | |
CAS RN |
19369-53-0 |
Source
|
| Record name | methyl 2-amino-5-methylthiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90350228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl-2-amino-5-methyl-3-thiophenecarboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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